Cas no 60037-55-0 (solanesyl pyrophosphate)

solanesyl pyrophosphate structure
solanesyl pyrophosphate structure
Product Name:solanesyl pyrophosphate
CAS No:60037-55-0
MF:C45H76O7P2
MW:791.028276443481
CID:951103
PubChem ID:5280650
Update Time:2025-04-19

solanesyl pyrophosphate Chemical and Physical Properties

Names and Identifiers

    • solanesyl pyrophosphate
    • LMPR03030007
    • nonaprenyl diphosphate
    • 3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl trihydrogen diphosphate
    • 60037-55-0
    • Diphosphoric acid, mono(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl) ester, (all-E)-
    • [(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaenyl] phosphono hydrogen phosphate
    • Q27102851
    • C04145
    • P-[(2E,6E,10E,14E,18E,22E,26E,30E,34E)-3,7,11,15,19,23,27,31,35-Nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl] trihydrogen (diphosphate)
    • Solanesyl diphosphate
    • DTXSID901100191
    • all-trans-Nonaprenyl diphosphate
    • (2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl trihydrogen diphosphate
    • Q27123933
    • CHEBI:18144
    • CHEMBL4083332
    • CHEBI:53044
    • Inchi: 1S/C45H76O7P2/c1-37(2)19-11-20-38(3)21-12-22-39(4)23-13-24-40(5)25-14-26-41(6)27-15-28-42(7)29-16-30-43(8)31-17-32-44(9)33-18-34-45(10)35-36-51-54(49,50)52-53(46,47)48/h19,21,23,25,27,29,31,33,35H,11-18,20,22,24,26,28,30,32,34,36H2,1-10H3,(H,49,50)(H2,46,47,48)/b38-21+,39-23+,40-25+,41-27+,42-29+,43-31+,44-33+,45-35+
    • InChI Key: IVLBHBFTRNVIAP-MEGGAXOGSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 790.50698
  • Monoisotopic Mass: 790.50662875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 29
  • Complexity: 1470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 8
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.7
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 113.29
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